Phosphorus Pentoxide
Phosphorus Pentoxide
Phosphoric anhydride appears as a white amorphous powder. Corrosive to metals and tissue and moderately toxic.
Diphosphonate(2-) is a divalent inorganic anion obtained by removal of both protons from diphosphonic acid. It is a phosphorus oxoanion and a divalent inorganic anion. It is a conjugate base of a diphosphonate(1-).
Diphosphonate(2-) is a divalent inorganic anion obtained by removal of both protons from diphosphonic acid. It is a phosphorus oxoanion and a divalent inorganic anion. It is a conjugate base of a diphosphonate(1-).
Brand Name:
Vulcanchem
CAS No.:
1314-56-3
VCID:
VC0058169
InChI:
InChI=1S/O5P2/c1-6(2)5-7(3)4
SMILES:
O=P(=O)OP(=O)=O
Molecular Formula:
P2O5
O5P2
O5P2
Molecular Weight:
141.94 g/mol
Phosphorus Pentoxide
CAS No.: 1314-56-3
Reference Standards
VCID: VC0058169
Molecular Formula: P2O5
O5P2
Molecular Weight: 141.94 g/mol
CAS No. | 1314-56-3 |
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Product Name | Phosphorus Pentoxide |
Molecular Formula | P2O5 O5P2 |
Molecular Weight | 141.94 g/mol |
Standard InChI | InChI=1S/O5P2/c1-6(2)5-7(3)4 |
Standard InChIKey | YWEUIGNSBFLMFL-UHFFFAOYSA-N |
Impurities | Technical grade (>98.0% pure): phosphorus trioxide, <0.3 wt %; arsenic, <50 ppm; iron, <2 ppm. Reagent grade (>98.0% pure): phosphorus trioxide, <0.02 wt %; heavy metals, <0.01 wt % Pb; insoluble matter, <0.02 wt %; ammonium, <0.01 wt %. |
SMILES | O=P(=O)OP(=O)=O |
Canonical SMILES | O=P(=O)OP(=O)=O |
Boiling Point | Sublimes at 572° F (EPA, 1998) |
Colorform | /There are/ several crystalline & amorphous modifications; commercial form, hexagonal White, orthogonal crystals Exists in several forms but is often referred to by its empirical formula P2O5. Three crystalline polymorphs (H, O, O'), two distinct liquids,and several amorphous or glassy solids are recognized. The best-characterized form is the H (hexagonal) or alpha modification that consists of P4O10 molecules. |
Density | 2.39 (EPA, 1998) 2.30 Relative density (water = 1): 2.4 |
Flash Point | Not Flammable (EPA, 1998) |
Melting Point | 644 °F (EPA, 1998) 562 °C 340 °C |
Physical Description | Phosphoric anhydride appears as a white amorphous powder. Corrosive to metals and tissue and moderately toxic. DryPowder; Liquid; OtherSolid; WetSolid HYGROSCOPIC WHITE CRYSTALS OR POWDER. |
Description | Phosphoric anhydride appears as a white amorphous powder. Corrosive to metals and tissue and moderately toxic. Diphosphonate(2-) is a divalent inorganic anion obtained by removal of both protons from diphosphonic acid. It is a phosphorus oxoanion and a divalent inorganic anion. It is a conjugate base of a diphosphonate(1-). |
Shelf Life | ABSORBS MOISTURE FROM AIR WITH AVIDITY, FORMING META-, PYRO-, OR ORTHOPHOSPHORIC ACID DEPENDING UPON CONDITION OF ABSORPTION |
Solubility | SOL IN SULFURIC ACID; INSOL IN ACETONE & AMMONIA Solubility in water: reaction |
Synonyms | Phosphorus Oxide (P2O5); Diphosphorus Pentaoxide; Diphosphorus Pentaoxide (P2O5); Diphosphorus Pentoxide; Phosphoric Acid Anhydride; Phosphoric Anhydride; Phosphoric Oxide; Phosphoric Pentoxide; Phosphorus Oxide; Phosphorus Pentaoxide |
Vapor Pressure | 1 mm Hg at 723.2 °F (EPA, 1998) 1 MM HG AT 384 °C (SOLID) |
PubChem Compound | 6326975 |
Last Modified | Nov 11 2021 |
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